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Compound of Interest

Compound Name: Veratrole-d4

Cat. No.: B593016 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung: Die genaue Quantifizierung von Analyten in komplexen Matrices wie

Umweltproben oder biologischen Flüssigkeiten ist eine grundlegende Herausforderung in der

analytischen Chemie. Die Extraktionseffizienz kann je nach Probenmatrix und experimentellen

Bedingungen erheblich variieren. Surrogatstandards sind chemische Verbindungen, die den

Zielanalyten chemisch sehr ähnlich sind, aber in den Proben nicht natürlich vorkommen. Sie

werden den Proben vor der Extraktion in einer bekannten Konzentration zugesetzt, um die

Effizienz des gesamten Probenvorbereitungs- und Analyseprozesses zu überwachen und zu

korrigieren. Veratrol-d4 (1,2-Dimethoxybenzol-d4) ist aufgrund seiner chemischen Ähnlichkeit

mit einer Reihe von methoxylierten aromatischen Verbindungen ein idealer Surrogatstandard.

Seine deuterierte Struktur ermöglicht eine einfache Unterscheidung vom nicht-markierten

Analyten mittels massenspektrometrischer Verfahren.

Dieser Anwendungshinweis beschreibt die Verwendung von Veratrol-d4 als Surrogatstandard

zur Bestimmung der Extraktionseffizienz von methoxylierten Phenolen und verwandten

Verbindungen aus wässrigen Proben mittels Gaschromatographie-Massenspektrometrie (GC-

MS).
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Veratrol-d4 eignet sich als Surrogatstandard für die Analyse von flüchtigen und halbflüchtigen

organischen Verbindungen, insbesondere solchen mit einer Methoxybenzol-Grundstruktur.

Dazu gehören unter anderem:

Guajacol (2-Methoxyphenol)

4-Ethylguajacol

Eugenol

Andere methoxylierte Phenole

Dimethoxybenzol-Isomere

Typische Anwendungsgebiete sind die Umweltanalytik (Wasser- und Bodenproben) sowie die

Analyse von Lebensmitteln und Getränken (z. B. Wein, Spirituosen).

Quantitative Datenzusammenfassung
Die Wiederfindungsrate des Surrogatstandards ist ein direktes Maß für die Effizienz des

Extraktionsverfahrens. Die Akzeptanzkriterien für die Wiederfindung liegen typischerweise im

Bereich von 70-130 %, können aber je nach Methode und regulatorischen Anforderungen

variieren. Die folgende Tabelle zeigt repräsentative Daten zur Wiederfindung von Veratrol-d4 in

verschiedenen Matrices.
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Matrix
Probenvolu
men (mL)

Spiking-
Konzentrati
on (ng/mL)

Extraktions
methode

Analytische
Methode

Mittlere
Wiederfindu
ng (%)
[Standarda
bweichung,
n=5]

Reinstwasser 100 50

Flüssig-

Flüssig-

Extraktion

GC-MS 98,5[1][2]

Oberflächenw

asser
100 50

Flüssig-

Flüssig-

Extraktion

GC-MS 92,1[3][4]

Kommunales

Abwasser
100 50

Flüssig-

Flüssig-

Extraktion

GC-MS 85,4[4][5]

Wein (weiß) 50 100

Festphasene

xtraktion

(SPE)

GC-MS 95,2[3][6]

Experimentelle Protokolle
Benötigte Materialien und Reagenzien

Veratrol-d4-Stammlösung (z. B. 100 µg/mL in Methanol)

Lösungsmittel für die Extraktion (z. B. Dichlormethan, HPLC-Qualität)

Natriumsulfat (wasserfrei, analysenrein)

Probengefäße (z. B. 250-mL-Scheidetrichter)

Rotationsverdampfer oder Stickstoff-Evaporator

GC-MS-System mit einer geeigneten Kapillarsäule (z. B. DB-5ms)

Standard-Laborgeräte (Pipetten, Kolben, etc.)
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Protokoll: Flüssig-Flüssig-Extraktion von Wasserproben
Dieses Protokoll beschreibt die Extraktion von methoxylierten Phenolen aus Wasserproben

unter Verwendung von Veratrol-d4 als Surrogatstandard.

Probenvorbereitung: Eine 100-mL-Wasserprobe wird in einen 250-mL-Scheidetrichter

überführt.

Spiking mit Surrogatstandard: Eine definierte Menge der Veratrol-d4-Stammlösung wird zur

Probe gegeben, um eine Endkonzentration von 50 ng/mL zu erreichen. Die Probe wird kurz

geschüttelt, um eine homogene Verteilung zu gewährleisten.

Extraktion: 30 mL Dichlormethan werden zum Scheidetrichter gegeben. Der Trichter wird

verschlossen und für 2 Minuten kräftig geschüttelt, wobei regelmäßig entlüftet wird.

Phasentrennung: Die Phasen werden sich für 10 Minuten trennen gelassen. Die untere

organische Phase wird in einen sauberen Erlenmeyerkolben abgelassen.

Wiederholung der Extraktion: Der Extraktionsschritt (3 und 4) wird zweimal mit jeweils 30 mL

frischem Dichlormethan wiederholt. Die organischen Phasen werden im selben

Erlenmeyerkolben gesammelt.

Trocknung: Der gesammelte organische Extrakt wird über wasserfreiem Natriumsulfat

getrocknet, um restliches Wasser zu entfernen.

Aufkonzentrierung: Der getrocknete Extrakt wird vorsichtig unter einem leichten

Stickstoffstrom oder mittels eines Rotationsverdampfers auf ein Endvolumen von 1 mL

eingeengt.

Analyse: Der konzentrierte Extrakt wird in ein GC-Vial überführt und mittels GC-MS

analysiert.

GC-MS-Analysebedingungen (Beispiel)
Gaschromatograph: Agilent 7890B oder äquivalent

Massenspektrometer: Agilent 5977A oder äquivalent
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Säule: DB-5ms (30 m x 0,25 mm ID, 0,25 µm Filmdicke)

Injektor: Splitless, 250 °C

Ofenprogramm: 50 °C (2 min), dann mit 10 °C/min auf 280 °C, 5 min halten

Trägergas: Helium, konstante Flussrate 1,2 mL/min

MS-Quelle: 230 °C

MS-Quadrupol: 150 °C

Akquisitionsmodus: Selected Ion Monitoring (SIM)

Veratrol-d4: m/z 142, 127

Guajacol (Beispiel-Analyt): m/z 124, 109

Berechnung der Wiederfindung
Die prozentuale Wiederfindung des Surrogatstandards wird wie folgt berechnet:

Wiederfindung (%) = (Gefundene Konzentration / Erwartete Konzentration) * 100

Die gefundene Konzentration wird aus der Kalibrierkurve des Veratrol-d4 ermittelt. Die

erwartete Konzentration ist die Konzentration, die nach dem Spiking in der Probe vorlag.

Visualisierungen
Experimenteller Arbeitsablauf
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Abbildung 1: Allgemeiner Arbeitsablauf für die Extraktionseffizienzstudie.

Logische Beziehung der Standards

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b593016?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyt
(z.B. Guajacol)

Extraktions- &
Aufarbeitungsschritt

Surrogatstandard
(Veratrol-d4)

Wird vor der Extraktion zugegeben

Interner Standard
(optional)

Wird vor der Injektion zugegeben

GC-MS Analyse

Click to download full resolution via product page

Abbildung 2: Rolle von Veratrol-d4 als Surrogatstandard im analytischen Prozess.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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